Cas no 2034590-85-5 (N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylnaphthalene-1-carboxamide)

• Product Name: N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylnaphthalene-1-carboxamide
• CAS No: 2034590-85-5
• MF: C₂₀H₁₉N₃O₃S
• MW: 381.44816327095
• CID: 5936888
• PubChem ID: 119101249
• Update Time: 2025-10-31

N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylnaphthalene-1-carboxamide
• CMEJJYJVWJDVNH-UHFFFAOYSA-N
• 1-Naphthalenecarboxamide, N-[2-(3-methyl-2,2-dioxido-2,1,3-benzothiadiazol-1(3H)-yl)ethyl]-
• N-[2-(1-methyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-3-yl)ethyl]naphthalene-1-carboxamide
• AKOS026692330
• 2034590-85-5
• F6510-0908
• N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-1-naphthamide
• N-[2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]naphthalene-1-carboxamide

• Inchi： 1S/C20H19N3O3S/c1-22-18-11-4-5-12-19(18)23(27(22,25)26)14-13-21-20(24)17-10-6-8-15-7-2-3-9-16(15)17/h2-12H,13-14H2,1H3,(H,21,24)
• InChI Key： CMEJJYJVWJDVNH-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2C3=CC=CC=C3N(C)S2(=O)=O)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 381.11471265g/mol
• Monoisotopic Mass: 381.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• pka: 13.73±0.46(Predicted)

Additional information on N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylnaphthalene-1-carboxamide

Comprehensive Analysis of N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylnaphthalene-1-carboxamide (CAS No. 2034590-85-5)

The compound N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylnaphthalene-1-carboxamide (CAS No. 2034590-85-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This benzothiadiazole derivative is characterized by its naphthalene carboxamide moiety, which contributes to its distinctive chemical behavior. Researchers are particularly interested in its molecular interactions and bioactivity, making it a subject of ongoing studies in drug discovery and development.

One of the key features of this compound is its sulfonamide-like structure, which is often associated with enzyme inhibition and receptor modulation. The presence of the 3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazole group enhances its stability and reactivity, making it a promising candidate for therapeutic applications. Recent studies have explored its potential in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the preparation of N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylnaphthalene-1-carboxamide involves multi-step reactions, including amide coupling and cyclization. Its CAS No. 2034590-85-5 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's solubility and thermal stability have also been investigated, with results suggesting its suitability for various formulations.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for this compound to minimize environmental impact. The integration of catalytic methods and biodegradable solvents aligns with global sustainability goals. Additionally, its potential role in advanced materials, such as organic semiconductors, has sparked interest in the electronics industry.

Given the growing demand for novel bioactive molecules, N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylnaphthalene-1-carboxamide stands out as a versatile compound with broad applicability. Its mechanistic studies and structure-activity relationships are critical for optimizing its performance in target-specific applications. As research progresses, this compound is expected to play a pivotal role in addressing unmet medical and technological challenges.